Cas no 6282-31-1 ((4-chlorophenyl) 2-ethoxybenzoate)

• Product Name: (4-chlorophenyl) 2-ethoxybenzoate
• CAS No: 6282-31-1
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 1640318
• PubChem ID: 221938
• Update Time: 2025-04-21

(4-chlorophenyl) 2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl) 2-ethoxybenzoate
• 4-chlorophenyl 2-ethoxybenzoate
• NSC7054
• AC1Q3RER
• AC1L5B1Q
• CTK5B6204
• (4-chlorophenyl)2-ethoxybenzoate
• NSC-7054
• AR-1G1930
• 4-chlorophenyl 2-ethoxybenzoate;
• DTXSID50278353
• 6282-31-1
• AKOS003498336

• Inchi： 1S/C15H13ClO3/c1-2-18-14-6-4-3-5-13(14)15(17)19-12-9-7-11(16)8-10-12/h3-10H,2H2,1H3
• InChI Key： AIANWALLZYGBFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 276.05500
• Monoisotopic Mass: 276.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 407.1°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.571
• PSA: 35.53000
• LogP: 3.95790